Cas no 2287301-82-8 (1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287301-82-8
• MF: C₁₁H₁₃FN₄
• MW: 220.246124982834
• CID: 5974789
• PubChem ID: 165743267
• Update Time: 2025-08-05

1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine
• EN300-6749579
• 2287301-82-8

• Inchi： 1S/C11H13FN4/c12-8-5-11-10(6-9(8)13)14-15-16(11)4-3-7-1-2-7/h5-7H,1-4,13H2
• InChI Key： LGUPXTLIQJYZLR-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)N(CCC1CC1)N=N2)N

Computed Properties

• Exact Mass: 220.11242459g/mol
• Monoisotopic Mass: 220.11242459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine

1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine (CAS 2287301-82-8): A Comprehensive Overview

1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine (CAS 2287301-82-8) is a specialized benzotriazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylethyl and fluoro substituents, exhibits promising biological activity, making it a subject of interest for drug discovery and material science applications.

The molecular structure of 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine combines a benzotriazole core with strategic modifications that enhance its stability and reactivity. The fluoro group at the 6-position and the cyclopropylethyl side chain contribute to its distinct physicochemical properties, including improved lipophilicity and metabolic resistance. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeted therapy development.

Recent studies highlight the compound's relevance in addressing drug-resistant infections and chronic inflammatory conditions – two of the most pressing challenges in modern medicine. Its benzotriazole scaffold is known to interact with various biological targets, while the fluoro substitution enhances bioavailability, a key consideration in contemporary pharmaceutical design. The cyclopropylethyl moiety adds steric complexity that may improve target specificity.

From a synthetic chemistry perspective, 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine represents an interesting case study in heterocyclic compound modification. The incorporation of both fluoro and cyclopropyl groups demonstrates advanced strategies in medicinal chemistry optimization. These structural features are frequently searched in academic databases, reflecting the compound's relevance to current drug discovery paradigms.

The compound's potential extends beyond pharmaceuticals. In material science, its benzotriazole core suggests applications in corrosion inhibition and UV stabilization – areas experiencing growing demand due to increased focus on material durability and sustainability. The fluoro substitution may enhance these properties while maintaining environmental compatibility, a crucial factor in modern green chemistry initiatives.

Analytical characterization of 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, essential for research applications. The CAS 2287301-82-8 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

In the context of current precision medicine trends, the structural features of this compound offer intriguing possibilities for structure-activity relationship studies. The benzotriazole moiety is known to participate in various molecular interactions, while the fluoro atom can influence both potency and pharmacokinetics. Such characteristics make it valuable for lead optimization in therapeutic development programs.

The synthesis of 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine typically involves multi-step organic transformations, highlighting modern synthetic methodology challenges. Researchers often search for improved routes to such fluorinated heterocycles, reflecting the compound's importance in methodological development. The cyclopropyl introduction presents particular synthetic interest due to the ring strain and stereochemical considerations.

From a commercial perspective, 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine represents a niche but growing segment in fine chemicals. Suppliers and researchers alike search for reliable sources of this specialty chemical, emphasizing the need for consistent quality and detailed technical data. The compound's CAS 2287301-82-8 serves as a crucial reference in procurement and regulatory documentation.

Environmental and safety assessments of 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine follow standard protocols for research chemicals. While not classified as hazardous, proper handling procedures are recommended, in line with general laboratory safety practices for fluorinated compounds. These considerations are increasingly important in research settings, particularly for institutions emphasizing laboratory safety and responsible research practices.

The future research directions for 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine may explore its potential in combinatorial chemistry libraries or as a building block for more complex pharmacophores. The compound's structural features align well with current interests in fragment-based drug discovery and privileged structures in medicinal chemistry. Such applications are frequently discussed in recent scientific literature and conference presentations.

In summary, 1-(2-cyclopropylethyl)-6-fluoro-1H-1,2,3-benzotriazol-5-amine (CAS 2287301-82-8) represents a versatile benzotriazole derivative with significant potential across multiple scientific disciplines. Its unique combination of fluoro and cyclopropyl substitutions offers interesting possibilities for researchers investigating novel bioactive compounds and advanced materials. As interest grows in targeted molecular design, compounds like this will continue to play important roles in scientific innovation.